2-amino-N,N-diethyl-1,3-benzothiazole-6-carboxamide

• IUPAC Name: 2-amino-N,N-diethyl-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C12H15N3OS/c1-3-15(4-2)11(16)8-5-6-9-10(7-8)17-12(13)14-9/h5-7H,3-4H2,1-2H3,(H2,13,14)
• InChI Key: XMXLVNVGGJBUPF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=C(C=C1)N=C(S2)N
• Molecular Formula: C12H15N3OS
• DSSTOX Substance ID: DTXSID70354300
• Molecular Weight: 249.33 g/mol
• CAS RN: 333434-07-4

Description

Synthesis Analysis

The synthesis of 2-amino-N,N-diethyl-1,3-benzothiazole-6-carboxamide and related compounds involves complex organic synthesis routes, including reactions such as cyclization, acylation, and arylation. A notable method includes the Pd(II)-catalyzed C-H activation/functionalization of carboxamides, showcasing the versatility of these compounds in organic synthesis (Reddy, Bisht, Parella, & Babu, 2016). Another synthesis pathway is highlighted by the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives, further emphasizing the compound's synthetic adaptability (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of these benzothiazole derivatives has been elucidated through various spectroscopic and structural characterization techniques. The structure consists of interconnected cations, anions, and water molecules forming a three-dimensional network, with the benzothiazole moiety inclined at specific angles to the amidine group, as shown in the study by Matković-Čalogović et al. (2003), providing insight into the compound's molecular geometry and intermolecular interactions.

Chemical Reactions and Properties

Benzothiazole derivatives participate in a wide range of chemical reactions, demonstrating their chemical reactivity and potential for functionalization. For instance, the cyclocondensation reaction of 2-aminothiophenols with 1,2-biselectrophiles leads to the formation of benzothiazole-2-carboxylates, a process that defies Baldwin's rule and showcases the compound's reactivity and the influence of water as a reaction medium (Dhameliya et al., 2017).

Scientific Research Applications

Green Chemistry

• Field : Green Chemistry.
• Application : Benzothiazoles play an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. They are synthesized from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.
• Methods : An efficient, economical, and convenient method was developed for the preparation of 2-substituted benzothiazoles from N′-substituted-N-(2-halophenyl)thioureas, O′-substituted-N-(2-halophenyl) carbamothioates, or N-(2-halophenyl) thioamides through a base-promoted intramolecular C–S bond coupling cyclization in dioxane.
• Results : The development of synthetic processes is one of the most significant problems facing researchers. This method provides a solution to this problem.

Organic Chemistry

• Field : Organic Chemistry.
• Application : 2-Amino-1,3-benzothiazole reacts with aliphatic, aromatic and heteroaromatic α-iodoketones in the absence of bases or catalysts.
• Methods : The reaction proceeds by N-alkylation of the endocyclic nitrogen atom followed by intramolecular dehydrative cyclization.
• Results : A number of new linear and cyclic iodide and triiodide benzothiazolium salts have been obtained and their structure proved by NMR and UV spectroscopy.

Citations

Predicting COVID-19 distribution in Mexico through a discrete and time-dependent Markov chain and an SIR-like model

A Vivanco-Lira - arXiv preprint arXiv:2003.06758, 2020 - arxiv.org

COVID-19 is an emergent viral infection which rose in December 2019 in a city in the Chinese province of Hubei, Wuhan; the viral aetiology of this infection is now known as COVID-19 …

Number of citations: 17 arxiv.org